![molecular formula C14H12N4OS2 B5848143 N-1,2,3-benzothiadiazol-5-yl-N'-(4-methoxyphenyl)thiourea](/img/structure/B5848143.png)
N-1,2,3-benzothiadiazol-5-yl-N'-(4-methoxyphenyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1,2,3-benzothiadiazol-5-yl-N'-(4-methoxyphenyl)thiourea, also known as BMT-1, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMT-1 belongs to the class of thiourea derivatives and has been studied extensively for its ability to inhibit the growth of cancer cells.
Mechanism of Action
The mechanism of action of N-1,2,3-benzothiadiazol-5-yl-N'-(4-methoxyphenyl)thiourea involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine-binding site of tubulin and prevents the formation of microtubules, which are necessary for cell division. This results in the inhibition of cell growth and induces apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can induce cell cycle arrest, inhibit angiogenesis, and modulate the expression of various genes involved in cancer progression. This compound has also been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-1,2,3-benzothiadiazol-5-yl-N'-(4-methoxyphenyl)thiourea in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a promising candidate for cancer treatment. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-1,2,3-benzothiadiazol-5-yl-N'-(4-methoxyphenyl)thiourea. One area of research is the development of more efficient synthesis methods to improve the yield and purity of this compound. Another area of research is the development of novel drug delivery systems to improve the bioavailability of this compound. Additionally, further studies are needed to explore the potential of this compound as a therapeutic agent for other diseases, such as inflammatory disorders and neurodegenerative diseases.
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications in cancer treatment. Its mechanism of action involves the inhibition of tubulin polymerization, resulting in the inhibition of cell growth and induction of apoptosis. While this compound has several advantages for lab experiments, such as its selectivity for cancer cells, it also has limitations, such as its low solubility in water. Further research is needed to explore the potential of this compound in other therapeutic areas and to improve its efficacy and bioavailability.
Synthesis Methods
The synthesis of N-1,2,3-benzothiadiazol-5-yl-N'-(4-methoxyphenyl)thiourea involves the reaction of 4-methoxyaniline with 2-amino-1,3-benzothiazole to form 4-methoxy-N-(1,3-benzothiazol-2-yl)aniline. This intermediate is then reacted with thiocarbonyldiimidazole to form this compound.
Scientific Research Applications
N-1,2,3-benzothiadiazol-5-yl-N'-(4-methoxyphenyl)thiourea has been studied extensively for its potential therapeutic applications in cancer treatment. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. This compound has been shown to be effective against a variety of cancer cell lines, including breast cancer, lung cancer, and prostate cancer.
Properties
IUPAC Name |
1-(1,2,3-benzothiadiazol-5-yl)-3-(4-methoxyphenyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4OS2/c1-19-11-5-2-9(3-6-11)15-14(20)16-10-4-7-13-12(8-10)17-18-21-13/h2-8H,1H3,(H2,15,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHDIITPJQCBHFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=S)NC2=CC3=C(C=C2)SN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
2.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24788134 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.